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Compound of Interest

Compound Name:
5-Bromo-2-(4-

fluorophenyl)thiazole

Cat. No.: B11814069

Get Quote

Executive Summary
This technical guide provides an in-depth safety and handling framework for 5-Bromo-2-(4-
fluorophenyl)thiazole, a halogenated heterocyclic scaffold widely used in the synthesis of

kinase inhibitors (e.g., c-Met) and anti-inflammatory agents.

Unlike standard Safety Data Sheets (SDS) which often contain generic boilerplate text, this

document integrates structure-activity relationship (SAR) based hazard analysis with practical

laboratory workflows. Due to the limited empirical toxicological data available for this specific

intermediate, this guide adopts a "Precautionary Principle" approach, treating the substance

with the rigor reserved for bioactive pharmacophores.

Module 1: Physicochemical Characterization
Scientific Integrity Note:Experimental data for this specific CAS is limited in public registries.

The values below represent a synthesis of vendor data and predictive modeling based on

structural analogs (e.g., 2-arylthiazoles).
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Property Specification / Data Context for the Researcher

Chemical Name
5-Bromo-2-(4-

fluorophenyl)thiazole

Core scaffold for Suzuki-

Miyaura couplings.

CAS Number 1159814-40-0
Primary identifier; verify

against vendor COA.

Molecular Formula C₉H₅BrFNS Halogenated heteroaromatic.

Molecular Weight 258.11 g/mol
Suitable for fragment-based

drug design (FBDD).

Physical State Solid (Crystalline powder) Likely off-white to pale yellow.

Melting Point 85–115 °C (Predicted range)
Action: Verify MP upon receipt

to confirm identity.

Solubility
DMSO, DMF, DCM,

Chloroform

Poor solubility in water;

lipophilic (cLogP ~3.7).

Reactivity
Aryl Bromide / Thiazole

Nitrogen

Susceptible to Pd-catalyzed

insertion; N-alkylation.

Module 2: GHS Hazard Profiling & Toxicology
Hazard Classification (GHS)
Based on the chemical class of halogenated thiazoles.

Signal Word:WARNING

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

Structure-Based Risk Assessment (The "Why")
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Standard SDSs list hazards; here we explain the causality based on the molecule's functional

groups:

Thiazole Ring: Biologically active scaffold known to interact with enzymes (CYP450 inhibition

potential). This implies a baseline toxicity even without specific LD50 data.

Aryl Bromide (C-Br): While chemically stable under ambient conditions, it is a metabolic

handle. In vivo, debromination is rare, but the lipophilicity facilitates dermal absorption.

Fluorophenyl Group: Increases metabolic stability and lipophilicity, enhancing the

compound's ability to penetrate biological membranes (skin/lungs).

Critical Warning: Do not treat this merely as "dust." The combination of the thiazole

pharmacophore and halogenation suggests potential for sensitization or enzyme inhibition

upon chronic exposure.

Module 3: Operational Handling Protocols
The "Barrier" Strategy
Trustworthiness in safety comes from redundancy. Use this self-validating workflow:

Engineering Control: All weighing and transfer must occur inside a certified chemical fume

hood.

PPE Layering:

Hands: Double-gloving recommended. Inner layer: Latex (tactile); Outer layer: Nitrile

(chemical resistance). Rationale: Halogenated aromatics can degrade thin nitrile over

time.

Eyes: Chemical splash goggles (ANSI Z87.1).

Atmosphere: Store and handle under inert gas (Nitrogen/Argon) if long-term stability is

required, though the compound is air-stable for short durations.

Workflow Visualization
The following diagram illustrates the decision logic for safe handling, from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11814069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of Chemical
(Verify CAS 1159814-40-0)

Storage
(2-8°C, Desiccated)

 Log & Label Weighing
(Fume Hood + Static Control)

 Equilibrate to RT
 Reseal under Ar

Synthesis
(Suzuki/Buchwald)

 Dissolve immediately Waste Disposal
(Halogenated Organic)

 Quench & Segregate

Click to download full resolution via product page

Figure 1: Operational workflow ensuring containment and integrity of the compound.

Spill Management Protocol
Solid Spill: Do not sweep (creates dust). Use a wet-wipe method or a HEPA-filtered vacuum

dedicated to hazardous chemicals.

Solution Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust)

as the halogenated nature reduces flammability but increases toxic by-product potential if

burned.

Module 4: Synthetic Utility & Reactivity Profile
For the researcher, safety is linked to chemical behavior. Understanding how the molecule

reacts helps predict process hazards (e.g., exotherms).

Key Reaction Pathways
The 5-bromo position is the primary reactive site.
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5-Bromo-2-(4-fluorophenyl)thiazole

Suzuki Coupling
(Ar-B(OH)2 + Pd cat.)

Buchwald-Hartwig
(Amination)

Lithium-Halogen Exchange
(n-BuLi, -78°C)

 Cryogenic Cond.

Biaryl Thiazoles
(Kinase Inhibitors) Aminothiazoles Reactive Intermediate

(Exothermic!)

 Unstable > -50°C

Click to download full resolution via product page

Figure 2: Reactivity profile highlighting the C-Br bond utility and the cryo-safety requirement for

lithiation.

Incompatibility
Strong Oxidizers: Potential for ring opening and sulfur oxidation.

Strong Bases (e.g., NaH, LDA): May deprotonate the thiazole C4 position if not controlled,

leading to side reactions.

Module 5: Emergency Response (E-E-A-T
Grounded)
In case of exposure, immediate action mitigates long-term damage.
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Scenario Immediate Action Scientific Rationale

Inhalation

Move to fresh air;

supplemental O₂ if breathing is

labored.

Thiazole dusts can cause

bronchospasm; prompt

removal prevents systemic

absorption via alveoli.

Skin Contact
Wash with soap and water for

15 minutes.

Lipophilic nature requires

surfactant (soap) for effective

removal; water alone is

insufficient.

Eye Contact
Flush with water/saline for 15

minutes.[3]

Mechanical removal of

particulates; prevents corneal

abrasion from crystalline solid.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Prevents aspiration of the

halogenated compound into

the lungs (chemical

pneumonitis risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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